Cas no 19920-80-0 (1-(4-bromophenyl)cyclohexan-1-ol)

• Product Name: 1-(4-bromophenyl)cyclohexan-1-ol
• CAS No: 19920-80-0
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• MDL: MFCD18205680
• CID: 2102512
• PubChem ID: 59107064
• Update Time: 2025-06-11

1-(4-bromophenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-phenyl)-cyclohexanol
• 1-(4-Bromophenyl)cyclohexanol
• ZAKQPOVEARBCCH-UHFFFAOYSA-N
• 1-(4-bromophenyl)cyclohexan-1-ol
• J3.560.148A
• CS-0194293
• EN300-319839
• MFCD18205680
• 19920-80-0
• SCHEMBL1738752
• DB-120955
• D87919
• DTXSID801307754
• AB90885

• MDL： MFCD18205680
• Inchi： 1S/C12H15BrO/c13-11-6-4-10(5-7-11)12(14)8-2-1-3-9-12/h4-7,14H,1-3,8-9H2
• InChI Key： ZAKQPOVEARBCCH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CCCCC1)O

Computed Properties

• Exact Mass: 254.03063g/mol
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(4-bromophenyl)cyclohexan-1-ol

Comprehensive Overview of 1-(4-bromophenyl)cyclohexan-1-ol (CAS No. 19920-80-0): Properties, Applications, and Industry Insights

1-(4-bromophenyl)cyclohexan-1-ol (CAS No. 19920-80-0) is a brominated aromatic compound with a cyclohexanol backbone, widely recognized for its versatility in organic synthesis and pharmaceutical intermediates. The presence of both a bromophenyl group and a hydroxylated cyclohexane structure makes it a valuable building block in medicinal chemistry and material science. Researchers frequently search for "synthesis of 1-(4-bromophenyl)cyclohexan-1-ol" or "CAS 19920-80-0 applications," reflecting its relevance in modern chemical workflows.

In recent years, the demand for halogenated compounds like 1-(4-bromophenyl)cyclohexan-1-ol has surged due to their role in developing advanced materials and bioactive molecules. Its CAS No. 19920-80-0 is often cross-referenced in patents related to OLED materials and liquid crystals, aligning with trends in sustainable electronics. Environmental concerns have also driven interest in "green synthesis of brominated compounds," where this compound serves as a case study for optimizing atom efficiency.

The compound’s physicochemical properties—such as moderate solubility in organic solvents and stability under ambient conditions—make it suitable for multistep reactions. Laboratories frequently inquire about "purification methods for 1-(4-bromophenyl)cyclohexan-1-ol" or "NMR spectra interpretation," highlighting its analytical complexity. Advanced techniques like HPLC and X-ray crystallography are often employed to characterize its purity and crystal structure.

From a commercial perspective, suppliers emphasize high-purity 1-(4-bromophenyl)cyclohexan-1-ol (CAS 19920-80-0) to meet pharmaceutical GMP standards. Searches for "bulk suppliers of bromophenyl derivatives" correlate with its use in API manufacturing. Regulatory compliance, particularly REACH and FDA guidelines, further underscores its safe handling protocols.

Emerging applications include its potential as a precursor for photocatalysts and nonlinear optical materials, topics gaining traction in academic forums. The compound’s structure-activity relationship (SAR) is also explored in "drug design for CNS targets," addressing current interests in neurodegenerative disease research. Collaborative studies often cite its meta-substituted benzene ring as a key motif for modulating biological activity.

In summary, 1-(4-bromophenyl)cyclohexan-1-ol (CAS 19920-80-0) bridges fundamental research and industrial innovation. Its adaptability to cross-coupling reactions and alignment with green chemistry principles ensure sustained relevance. Future directions may explore its role in AI-driven molecular design, a hot topic in computational chemistry circles.